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These application notes provide detailed protocols for the accurate and reproducible
measurement of Transmembrane Protein 45B (TMEM45B) expression in cellular models. The
following sections offer methodologies for quantifying TMEM45B at both the mRNA and protein
levels, crucial for research in oncology, immunology, and developmental biology.

Introduction to TMEM45B

Transmembrane Protein 45B (TMEMA45B) is a multi-pass membrane protein whose expression
has been implicated in various physiological and pathological processes. Notably, TMEM45B
expression is often dysregulated in several types of cancer, where it can influence cell
proliferation, migration, and invasion.[1][2] Its involvement in signaling pathways such as the
Wnt/(3-catenin pathway underscores its potential as a therapeutic target and biomarker.[2]
Accurate measurement of TMEM45B expression is therefore critical for elucidating its biological

functions and clinical relevance.

l. Measurement of TMEM45B mRNA Expression
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A. Quantitative Real-Time PCR (qPCR)

Quantitative PCR is a sensitive method for quantifying TMEM45B mRNA levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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